Cas no 2172262-18-7 (5-bromo-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172262-18-7
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 6109357
• PubChem ID: 165506147
• Update Time: 2025-05-20

5-bromo-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• 2172262-18-7
• 5-bromo-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid
• EN300-1449674

• Inchi： 1S/C8H6BrN3O2/c1-2-3-10-8-11-4-5(9)6(12-8)7(13)14/h1,4H,3H2,(H,13,14)(H,10,11,12)
• InChI Key： KIWUQLFNYVIRKV-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)NCC#C

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.1Ų

Additional information on 5-bromo-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid

5-Bromo-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic Acid: A Comprehensive Overview

The compound 5-bromo-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2172262-18-7) is a structurally complex organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in therapeutic agents. The molecule's structure incorporates a bromine substituent at the 5-position, a propargylamine group at the 2-position, and a carboxylic acid moiety at the 4-position of the pyrimidine ring. These functional groups contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of antiviral, anticancer, and anti-inflammatory agents. The presence of a bromine atom in 5-bromo compounds often enhances their stability and bioavailability, making them attractive candidates for drug design. Additionally, the propargylamine group introduces a rigid structure that can facilitate specific molecular interactions, such as hydrogen bonding or π-stacking, which are crucial for targeting biological molecules like enzymes or receptors.

The carboxylic acid moiety in this compound plays a dual role. It not only contributes to the molecule's acidity but also serves as a reactive site for further chemical modifications. This feature makes 5-bromo-2-(propargylamino)pyrimidine-4-carboxylic acid an ideal precursor for synthesizing more complex molecules with enhanced pharmacological properties. Researchers have explored its potential as a building block for constructing heterocyclic compounds with improved solubility and bioactivity.

One of the most promising applications of this compound lies in its ability to inhibit key enzymes involved in cellular signaling pathways. For instance, recent findings suggest that it may act as a modulator of kinase activity, which is critical in regulating cell proliferation and apoptosis. This property positions it as a potential lead compound for developing anticancer therapies targeting specific oncogenic pathways.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. Such advancements in synthetic methodology underscore the feasibility of scaling up production for preclinical studies.

Moreover, computational studies have provided valuable insights into the molecular dynamics and binding affinities of this compound. Molecular docking simulations reveal that it exhibits strong binding affinities to several protein targets, including those implicated in neurodegenerative diseases such as Alzheimer's disease. These findings open new avenues for exploring its potential as a neuroprotective agent.

Despite its promising properties, further research is needed to fully elucidate its pharmacokinetic profile and toxicity profile. Preclinical studies are currently underway to assess its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. Understanding these parameters will be essential for determining its suitability as a drug candidate.

In conclusion, 5-bromo-2-(propargylamino)pyrimidine-4-carboxylic acid represents a valuable addition to the arsenal of pyrimidine-based compounds with therapeutic potential. Its unique structure, combined with recent advances in synthetic chemistry and computational modeling, positions it as a promising lead compound for developing innovative treatments across various disease areas.